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Introduction
β-Methallyl chloride, systematically named 3-chloro-2-methyl-1-propene, is a versatile

bifunctional organic compound. It incorporates both an allyl chloride and a vinyl group, making

it a valuable reagent and building block in organic synthesis. Its reactivity allows for the

introduction of the isobutenyl group into various molecular frameworks, a structural motif of

interest in the development of novel therapeutic agents and other advanced materials. This

technical guide provides an in-depth overview of the physical and chemical properties of β-

methallyl chloride, detailed experimental protocols for the determination of its key

characteristics, and a summary of its primary synthesis pathway.

Physical and Chemical Properties
β-Methallyl chloride is a colorless to pale yellow, flammable liquid with a pungent odor.[1] It is

characterized by its high volatility and is sparingly soluble in water.[2] The key physical and

chemical properties are summarized in the tables below.
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Property Value Source(s)

Molecular Formula C₄H₇Cl [3][4][5][6][7]

Molecular Weight 90.55 g/mol [3][4][5][6][7]

Appearance Colorless to pale yellow liquid [3][6][8]

Odor Pungent, sharp, unpleasant [1][3]

Density 0.925 - 0.928 g/mL at 20°C [3][4][9]

Boiling Point 71-72.2°C [3][4][6][9]

Melting Point -80°C [3][4][9]

Flash Point -12 to -18°C [3][6][10]

Refractive Index (n²⁰/D) 1.427 - 1.428 [3][4]

Vapor Pressure 102 mmHg at 20°C [4]

Vapor Density 3.12 (vs air) [4]

Solubility

Soluble in acetone, ethanol,

diethyl ether; sparingly soluble

in water.[2][3]

[2][3]

Chemical Properties and Reactivity
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Property Description Source(s)

CAS Number 563-47-3 [3][4][6]

Stability

Stable under normal transport

conditions.[9] May be

stabilized with inhibitors like

BHT.[4] Sensitive to light.[2]

[2][4][9]

Reactivity

Strong alkylating agent.[6]

Reacts vigorously with

oxidizing agents and is

incompatible with strong

bases.[2][10] May react with

water at elevated

temperatures.[2]

[2][6][10]

Hazardous Decomposition

Products

Upon combustion, may

produce irritating and toxic

gases such as hydrogen

chloride and phosgene.[9]

[9]

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of β-

methallyl chloride.

Determination of Boiling Point (Capillary Method)
The boiling point of β-methallyl chloride can be determined using the capillary method, which

relies on the principle that the boiling point is the temperature at which the vapor pressure of

the liquid equals the surrounding atmospheric pressure.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Liquid sample (β-methallyl chloride)

Procedure:

A small amount of β-methallyl chloride is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

liquid.

The fusion tube is attached to a thermometer, ensuring the bottom of the tube is level with

the thermometer bulb.

The assembly is placed in a Thiele tube or an aluminum block and heated gently and

uniformly.

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted; this is the boiling point of the liquid.[9]

The apparatus is then allowed to cool, and the temperature at which the liquid is drawn back

into the capillary tube is also recorded as the boiling point.

Determination of Density (Gravimetric Method)
The density of liquid β-methallyl chloride can be determined by accurately measuring the mass

of a known volume of the substance.

Apparatus:

Digital balance (accurate to at least 0.01 g)

Measuring cylinder or pycnometer (for higher accuracy)
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Liquid sample (β-methallyl chloride)

Procedure:

The mass of a clean, dry measuring cylinder or pycnometer is accurately measured and

recorded.

A specific volume of β-methallyl chloride is carefully added to the measuring cylinder or

pycnometer. The volume is read from the bottom of the meniscus.

The mass of the measuring cylinder or pycnometer containing the liquid is then measured

and recorded.

The mass of the liquid is calculated by subtracting the mass of the empty container from the

mass of the container with the liquid.

The density is calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index (Abbe Refractometer)
The refractive index, a measure of how much light bends as it passes through the substance, is

a characteristic property that can be used for identification and purity assessment.

Apparatus:

Abbe refractometer

Dropper or pipette

Liquid sample (β-methallyl chloride)

Constant temperature water bath (optional, for precise measurements)

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry completely.
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A few drops of β-methallyl chloride are placed on the surface of the measuring prism using a

clean dropper.

The prisms are closed and locked.

Light is directed through the sample by adjusting the mirror.

While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark regions appears in the field of view.

The compensator is adjusted to eliminate any color fringes and sharpen the boundary line.

The adjustment knob is used to center the sharp boundary line on the crosshairs of the

eyepiece.

The refractive index is read directly from the instrument's scale.

Synthesis of β-Methallyl Chloride
The primary industrial method for the synthesis of β-methallyl chloride is the gas-phase

chlorination of isobutylene.

Reaction Mechanism: Electrophilic Substitution
The reaction proceeds via an electrophilic substitution mechanism. Chlorine reacts with the

excess isobutylene at a low temperature (around 0°C) to yield methallyl chloride. The

mechanism involves an electrophilic attack by a chlorine atom on the terminal unsaturated

carbon, followed by the elimination of a proton.
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Caption: Reaction mechanism for the synthesis of β-Methallyl Chloride.

Industrial Synthesis Workflow
The industrial production of β-methallyl chloride involves several key stages, from the initial

reaction to the final purification of the product.
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Caption: Industrial synthesis workflow for β-Methallyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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